Cas no 13021-17-5 (4-(4-Acetylphenyl)phenol)

• Product Name: 4-(4-Acetylphenyl)phenol
• CAS No: 13021-17-5
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• MDL: MFCD00228898
• CID: 2620672
• PubChem ID: 10330806
• Update Time: 2025-06-12

4-(4-Acetylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-ACETYLPHENYL)PHENOL
• 13021-17-5
• 1-(4'-Hydroxy-[1,1'-biphenyl]-4-yl)ethanone
• CS-0375916
• 1-{4'-hydroxy-[1,1'-biphenyl]-4-yl}ethan-1-one
• Ethanone, 1-(4'-hydroxy[1,1'-biphenyl]-4-yl)-
• BDBM50376287
• E89436
• DTXSID10438214
• CHEMBL261578
• Z1513804000
• SCHEMBL4085842
• 1-(4'-hydroxy-biphenyl-4-yl)-ethanone
• MFCD00228898
• DXXRWDCBHNIVBQ-UHFFFAOYSA-N
• 4-hydroxy-4'-acetylbiphenyl
• 4-(4-Acetylphenyl)phenol

• MDL： MFCD00228898
• Inchi： 1S/C14H12O2/c1-10(15)11-2-4-12(5-3-11)13-6-8-14(16)9-7-13/h2-9,16H,1H3
• InChI Key： DXXRWDCBHNIVBQ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 212.083729621g/mol
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(4-Acetylphenyl)phenol

Introduction to 4-(4-Acetylphenyl)phenol and Its Significance in Modern Chemical Research

4-(4-Acetylphenyl)phenol, with the CAS number 13021-17-5, is a compound of considerable interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its acetylated phenolic structure, has garnered attention due to its potential applications in various chemical and biological contexts. The unique arrangement of functional groups in 4-(4-Acetylphenyl)phenol makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

The chemical structure of 4-(4-Acetylphenyl)phenol consists of two aromatic rings connected by an acetyl group, with a hydroxyl group attached to one of the phenolic rings. This configuration imparts distinct reactivity and interaction capabilities, making it a valuable building block in synthetic chemistry. The presence of both acetyl and hydroxyl groups allows for diverse functionalization strategies, enabling chemists to tailor the properties of derived compounds for specific applications.

In recent years, there has been growing interest in exploring the pharmacological properties of derivatives of 4-(4-Acetylphenyl)phenol. Research has indicated that modifications to this core structure can lead to compounds with significant biological activity. For instance, studies have shown that certain derivatives exhibit antimicrobial and anti-inflammatory properties, making them promising candidates for further development into therapeutic drugs. The ability to modify the acetyl and hydroxyl groups provides a rich palette for medicinal chemists to explore.

The synthesis of 4-(4-Acetylphenyl)phenol typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are crucial for producing the compound in quantities sufficient for both research and potential industrial applications. The efficiency of these synthetic routes underscores the importance of 4-(4-Acetylphenyl)phenol as a key intermediate in modern chemical manufacturing.

One of the most compelling aspects of 4-(4-Acetylphenyl)phenol is its role in the development of novel materials. Beyond pharmaceuticals, this compound has shown promise in the creation of advanced polymers and coatings. Its aromatic structure and functional groups contribute to enhanced thermal stability and mechanical strength in polymer matrices. Researchers are investigating how incorporating derivatives of 4-(4-Acetylphenyl)phenol into material formulations can lead to innovative solutions in industries ranging from aerospace to electronics.

The environmental impact of using 4-(4-Acetylphenyl)phenol as an intermediate is also a critical consideration. Efforts are underway to develop more sustainable synthetic pathways that minimize waste and reduce energy consumption. Green chemistry principles are being applied to optimize processes, ensuring that the production of this compound aligns with global efforts towards environmental responsibility. Such initiatives not only enhance the economic viability of using 4-(4-Acetylphenyl)phenol but also contribute to its broader acceptance as a preferred chemical building block.

In conclusion, 4-(4-Acetylphenyl)phenol, identified by its CAS number 13021-17-5, represents a significant advancement in chemical research. Its unique structural features and versatile reactivity make it indispensable in pharmaceutical development, material science, and beyond. As research continues to uncover new applications and more efficient synthesis methods, the importance of this compound is set to grow even further. The ongoing exploration of its derivatives promises to yield groundbreaking discoveries that will benefit multiple sectors of science and industry.